Cas no 1135324-06-9 (5-Ethyl-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic Acid)

5-Ethyl-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic Acid is a heterocyclic compound featuring a pyrazole core substituted with a pyridine ring and a carboxylic acid functional group. This structure imparts versatility in coordination chemistry and potential applications in pharmaceutical and agrochemical synthesis. The presence of both nitrogen-containing heterocycles enhances its ability to act as a ligand or intermediate in metal-organic frameworks (MOFs) and catalytic systems. The carboxylic acid group further allows for derivatization, enabling the formation of amides, esters, or other derivatives for tailored applications. Its well-defined molecular architecture makes it a valuable building block in medicinal chemistry, particularly for designing bioactive molecules with targeted properties.
5-Ethyl-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic Acid structure
1135324-06-9 structure
Product Name:5-Ethyl-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic Acid
CAS No:1135324-06-9
MF:C11H11N3O2
MW:217.223942041397
CID:2094803
Update Time:2025-11-02

5-Ethyl-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 5-ethyl-1-pyridin-2-yl-1H-pyrazole-4-carboxylic acid
    • 5-ethyl-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid
    • NE14235
    • Z367452452
    • 5-Ethyl-1-pyridin-2-yl-1H-pyrazole-4-carboxylic acid, AldrichCPR
    • 5-Ethyl-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic Acid
    • Inchi: 1S/C11H11N3O2/c1-2-9-8(11(15)16)7-13-14(9)10-5-3-4-6-12-10/h3-7H,2H2,1H3,(H,15,16)
    • InChI Key: YGUYAMAJYZDTGO-UHFFFAOYSA-N
    • SMILES: OC(C1C=NN(C2C=CC=CN=2)C=1CC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 260
  • Topological Polar Surface Area: 68

5-Ethyl-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic Acid Security Information

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Additional information on 5-Ethyl-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic Acid

5-Ethyl-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic Acid (CAS No. 1135324-06-9): A Comprehensive Overview

5-Ethyl-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic Acid (CAS No. 1135324-06-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This heterocyclic compound, featuring a pyrazole core linked to a pyridine ring, is widely recognized for its potential applications in drug discovery and development. Its unique structural attributes make it a valuable intermediate for synthesizing bioactive molecules.

The molecular formula of 5-Ethyl-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic Acid is C11H11N3O2, with a molecular weight of 217.23 g/mol. The compound's structure combines a carboxylic acid functional group with an ethyl-substituted pyrazole, enhancing its reactivity and versatility in chemical synthesis. Researchers often explore its derivatives for their potential in targeting enzymes and receptors, particularly in the context of inflammation and metabolic disorders.

One of the most compelling aspects of 5-Ethyl-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic Acid is its role in the development of novel therapeutic agents. Recent studies have highlighted its utility as a building block for small-molecule inhibitors, which are increasingly sought after in oncology and immunology research. The compound's ability to modulate protein-protein interactions makes it a promising candidate for next-generation drug design.

In addition to its pharmaceutical applications, 5-Ethyl-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic Acid is also investigated for its potential in agrochemicals. The pyridine and pyrazole moieties are known to exhibit pesticidal and herbicidal activities, aligning with the growing demand for sustainable crop protection solutions. This dual applicability in both human health and agriculture underscores the compound's broad industrial relevance.

The synthesis of 5-Ethyl-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic Acid typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been employed to improve yield and purity, reflecting the compound's importance in modern synthetic chemistry.

From a market perspective, the demand for 5-Ethyl-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic Acid is expected to rise, driven by its expanding applications in drug discovery and agrochemical innovation. Pharmaceutical companies and research institutions are actively seeking high-purity batches of this compound to accelerate their R&D efforts. Its compatibility with high-throughput screening platforms further enhances its appeal in the competitive landscape of bioactive molecules.

For researchers and industry professionals, understanding the physicochemical properties of 5-Ethyl-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic Acid is crucial. The compound exhibits moderate solubility in polar organic solvents, which facilitates its use in various reaction conditions. Stability studies indicate that it remains intact under standard laboratory storage, making it a reliable reagent for long-term projects.

In conclusion, 5-Ethyl-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic Acid (CAS No. 1135324-06-9) represents a versatile and high-value chemical entity with far-reaching implications in science and industry. Its structural uniqueness and functional adaptability position it as a key player in the ongoing quest for innovative solutions in healthcare and agriculture. As research continues to unveil new possibilities, this compound is poised to remain at the forefront of scientific advancement.

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